Cas no 2287312-58-5 (Tert-butyl 8-azaspiro[4.5]decane-1-carboxylate)

• Product Name: Tert-butyl 8-azaspiro[4.5]decane-1-carboxylate
• CAS No: 2287312-58-5
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 5854520
• PubChem ID: 137945037
• Update Time: 2025-05-27

Tert-butyl 8-azaspiro[4.5]decane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-azaspiro[4.5]decane-1-carboxylate
• Tert-butyl 8-azaspiro[4.5]decane-4-carboxylate
• 2287312-58-5
• EN300-6746971
• Tert-butyl 8-azaspiro[4.5]decane-1-carboxylate

• Inchi： 1S/C14H25NO2/c1-13(2,3)17-12(16)11-5-4-6-14(11)7-9-15-10-8-14/h11,15H,4-10H2,1-3H3
• InChI Key： YJOGXINCGZOOHO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCCC21CCNCC2)=O

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 8-azaspiro[4.5]decane-1-carboxylate

Exploring Tert-butyl 8-azaspiro[4.5]decane-1-carboxylate (CAS No. 2287312-58-5): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, Tert-butyl 8-azaspiro[4.5]decane-1-carboxylate (CAS No. 2287312-58-5) has emerged as a pivotal intermediate for synthesizing complex molecular architectures. This spirocyclic compound, characterized by its unique 8-azaspiro[4.5]decane core and tert-butyl carboxylate moiety, is increasingly sought after in pharmaceutical research, agrochemical development, and material science. Its structural versatility allows chemists to explore novel drug-like scaffolds, addressing challenges in bioavailability and target selectivity—topics frequently queried in AI-driven literature searches.

The growing interest in spirocyclic compounds like Tert-butyl 8-azaspiro[4.5]decane-1-carboxylate stems from their ability to mimic three-dimensional drug motifs, a hot topic in medicinal chemistry forums. Researchers often search for "spirocyclic building blocks for drug discovery" or "CAS 2287312-58-5 applications," reflecting demand for innovative solutions in small-molecule therapeutics. This compound’s tert-butyl ester group further enhances its utility, offering stability during synthetic transformations while enabling facile deprotection—a feature highlighted in recent patent literature.

From an SEO perspective, queries such as "synthesis of 8-azaspiro[4.5]decane derivatives" or "tert-butyl carboxylate protecting group" align with this compound’s relevance. Its spirocyclic framework addresses the industry’s shift toward saturated heterocycles—a trend underscored by Pfizer’s and Merck’s pipeline analyses. The azaspiro[4.5]decane core, in particular, is noted for improving metabolic stability, a recurring concern in ADMET optimization discussions.

Beyond pharmaceuticals, Tert-butyl 8-azaspiro[4.5]decane-1-carboxylate finds niche applications in catalysis and ligand design. Its nitrogen-containing spirocycle can coordinate metals, making it valuable for asymmetric synthesis—a topic dominating organic chemistry webinars. Laboratories frequently search for "CAS 2287312-58-5 suppliers" or "azaspirodecane carboxylate price," indicating robust commercial interest. Analytical data (e.g., NMR, HPLC) for this compound are also highly requested, as evidenced by Reaxys and SciFinder query logs.

Environmental and regulatory considerations further elevate the profile of Tert-butyl 8-azaspiro[4.5]decane-1-carboxylate. Unlike some traditional intermediates, it avoids hazardous functional groups, aligning with green chemistry principles—a frequently searched term in academic databases. Its biodegradability potential and low ecotoxicity make it a candidate for sustainable synthesis workflows, resonating with EPA and REACH compliance discussions.

In conclusion, Tert-butyl 8-azaspiro[4.5]decane-1-carboxylate (CAS No. 2287312-58-5) exemplifies the convergence of structural innovation and practical utility in contemporary chemistry. Its multifaceted applications—from lead compound optimization to catalytic systems—ensure its prominence in both research publications and industrial-scale syntheses, answering the pressing needs articulated across scientific search engines and AI-powered research tools.